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The structural identity of "cyclohexanehexone octahydrate" was resolved through modern analytical

techniques, which confirmed it is the geminal diol hydrate.

Synthesis and Dehydration: A key 2021 study detailed a bulk synthesis method for the true neutral

C₆O₆ molecule by dehydrating the C₆(OH)₁₂·2H₂O material. This process aimed to remove the water
molecules and hydroxyl groups to achieve the elusive hexaketone structure, if only transiently [1].

Mass Spectrometry Analysis: The researchers used a specialized electrospray ionization mass
spectrometry (ESI-MS) setup within a glovebox to handle the compound's high sensitivity. They

successfully detected the C₆O₆ molecule in the form of its deprotonated ion, C₆O₆H⁻ [1].
Tandem MS (MSⁿ) Fragmentation: To confirm the structure, they performed tandem mass

spectrometry. The C₆O₆H⁻ ion showed consecutive losses of carbon monoxide (CO) molecules,
a fragmentation pattern that is characteristic of the polyketone structure and provides strong evidence

for the existence of the C₆O₆ ring [1].
Historical Context via X-ray Diffraction: Earlier work using X-ray crystallography definitively

showed that the crystalline solid sold as "cyclohexanehexone octahydrate" has a molecular
structure of dodecahydroxycyclohexane dihydrate, where each carbon atom on the ring is bonded

to two hydroxyl groups (geminal diol) [2].

The following diagram illustrates the experimental workflow used to confirm the structure of the elusive

C₆O₆ molecule.
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Experimental workflow for confirming C₆O₆ structure via dehydration and mass spectrometry [1].
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Practical Information for Researchers

For scientists working with this compound in the lab, here are the key physical properties and handling

guidelines for the commercially available material.

Property Value / Description

Physical
Form

Beige to grey-brown powder [3].

Melting Point 90 - 93 °C (with decomposition) [4].

Boiling Point 344.7 ± 25.0 °C (Predicted) [3].

Density 1.967 ± 0.06 g/cm³ (Predicted) [3].

Storage Store in a refrigerator [3] [4]. Keep container tightly closed [5].

Hazard
Codes

Xn (Harmful) [4].

Common
Uses

Preparation of hexaazatriphenylenehexacarbonitrile; used as a pharmaceutical
intermediate [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.chemsrc.com/en/cas/527-31-1_763318.html
https://www.fishersci.co.uk/shop/products/hexaketocyclohexane-octahydrate-99/p-7045121
https://www.smolecule.com/products/b749526#cyclohexanehexone-octahydrate-actual-structure
https://www.smolecule.com/products/b749526#cyclohexanehexone-octahydrate-actual-structure
https://www.smolecule.com/products/b749526#cyclohexanehexone-octahydrate-actual-structure
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s749526?utm_src=pdf-bulk
https://www.smolecule.com/products/s749526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

